Cas no 99132-97-5 (methyl (11beta,12alpha,13xi,15beta)-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-{[(2E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate)

• Product Name: methyl (11beta,12alpha,13xi,15beta)-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-{[(2E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• CAS No: 99132-97-5
• MF: C₃₄H₄₆O₁₇
• MW: 726.718852519989
• CID: 1991665
• PubChem ID: 6436225
• Update Time: 2025-04-21

methyl (11beta,12alpha,13xi,15beta)-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-{[(2E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate Chemical and Physical Properties

Names and Identifiers

• methyl (11beta,12alpha,13xi,15beta)-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-{[(2E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• Yadanzioside L
• Picras-3-en-21-oic acid, 13,20-epoxy-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(4-hydroxy-3,4-dimethyl-1-oxo-2-pentenyl)oxy]-2,16-dioxo-, methyl ester, (11-beta,12-alpha,15-beta)-
• Yadanzioside-L
• 99132-97-5
• Picras-3-en-21-oic acid, 13,20-epoxy-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-((4-hydroxy-3,4-dimethyl-1-oxo-2-pentenyl)oxy)-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta)-
• methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-15,16-dihydroxy-3-[(E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• DA-59205

• Inchi： 1S/C34H46O17/c1-12(31(3,4)45)7-18(37)50-24-26-33-11-47-34(26,30(44)46-6)27(42)22(41)25(33)32(5)9-15(36)23(13(2)14(32)8-17(33)49-28(24)43)51-29-21(40)20(39)19(38)16(10-35)48-29/h7,14,16-17,19-22,24-27,29,35,38-42,45H,8-11H2,1-6H3/b12-7+/t14-,16+,17+,19+,20-,21+,22+,24+,25+,26+,27-,29-,32-,33+,34?/m0/s1
• InChI Key： VQXORSYVERYBCU-GPWDFBTESA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H](C1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C(C)(C)O)=O)O)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 726.2735
• Monoisotopic Mass: 726.2735
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 265

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 945.7±65.0 °C at 760 mmHg
• Flash Point: 295.3±27.8 °C
• Refractive Index: 1.634
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl (11beta,12alpha,13xi,15beta)-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-{[(2E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids